Cas no 83409-07-8 (3-[3-methyl-1-(morpholin-4-ylcarbonyl)butyl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one)

• Product name: 3-[3-methyl-1-(morpholin-4-ylcarbonyl)butyl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• CAS No: 83409-07-8
• MF: C₂₇H₃₃N₃O₆
• MW: 495.56742
• CID: 1808249
• PubChem ID: 3068406

3-[3-methyl-1-(morpholin-4-ylcarbonyl)butyl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-methyl-1-(morpholin-4-ylcarbonyl)butyl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• 3-(4-methyl-1-morpholin-4-yl-1-oxopentan-2-yl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4-one
• Morpholine, 4-(4-methyl-1-oxo-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)pentyl)-
• DTXSID601003409
• 83409-07-8
• BRN 4615103
• 3-[4-Methyl-1-(morpholin-4-yl)-1-oxopentan-2-yl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• 4-(4-Methyl-1-oxo-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)pentyl)morpholine

• Inchi： InChI=1S/C27H33N3O6/c1-17(2)14-21(27(32)29-10-12-36-13-11-29)30-25(28-20-9-7-6-8-19(20)26(30)31)18-15-22(33-3)24(35-5)23(16-18)34-4/h6-9,15-17,21H,10-14H2,1-5H3
• InChI Key： ISRLJZGKTLHBBM-UHFFFAOYSA-N
• SMILES： CC(C)CC(C(=O)N1CCOCC1)N2C(=NC3=CC=CC=C3C2=O)C4=CC(=C(C(=C4)OC)OC)OC

Computed Properties

• Exact Mass: 495.23693578g/mol
• Monoisotopic Mass: 495.23693578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.9Ų